Cas no 1261923-34-5 (5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid)
1261923-34-5 structure
Product Name:5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid
CAS No:1261923-34-5
MF:C15H13NO5
MW:287.267424345016
CID:2763742
PubChem ID:53223698
Update Time:2025-04-21
5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID20687791
- MFCD18317816
- 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
- 5-(4-METHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
- 2-Methoxy-5-[4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
- 1261923-34-5
- 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid
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- Inchi: 1S/C15H13NO5/c1-20-13-12(14(17)18)7-11(8-16-13)9-3-5-10(6-4-9)15(19)21-2/h3-8H,1-2H3,(H,17,18)
- InChI Key: MJIMATJCQFTBQE-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 287.07937252Da
- Monoisotopic Mass: 287.07937252Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 85.7Ų
5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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